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Compound of Interest

Compound Name: 1,2-Dibromoethylene

Cat. No.: B3427385

An In-depth Technical Guide on the Physical Properties of trans-1,2-Dibromoethylene

Introduction

trans-1,2-Dibromoethylene, with the chemical formula C2HzBr2, is a dihalogenated alkene. It
exists as one of two geometric isomers, the other being cis-1,2-dibromoethylene. Both
isomers are colorless liquids at room temperature.[1][2] This document provides a
comprehensive overview of the key physical properties of the trans isomer, intended for
researchers, scientists, and professionals in drug development. The information is presented
with a focus on quantitative data, experimental methodologies, and clear visual representations
of workflows.

Core Physical Properties

The physical characteristics of trans-1,2-dibromoethylene are crucial for its handling,
application in synthesis, and for purification processes. A summary of these properties is
provided in the table below, with comparative data for the cis isomer where available.
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Physical Property

trans-1,2-Dibromoethylene

cis-1,2-Dibromoethylene

Molecular Formula C2Hz2Br2 C2Hz2Br2

Molecular Weight 185.85 g/mol [1][3] 185.85 g/mol
Appearance Colorless liquid[1][4] Colorless liquid[1]
Melting Point -6.5 °C[1][4] -53 °C[1][5]

Boiling Point 108 °C[1][4] 112.5 °C[1]

Density 2.229 g/mL][3] 2.2464 g/mL at 20 °CJ[1]
Refractive Index 1.544[3][6] 1.5428 to 1.543[5][7]
Dipole Moment 0.00 DI[6] 1.22 D[5]

Solubility

Insoluble in water; soluble in
acetone, benzene, chloroform,
very soluble in diethyl ether
and ethanol.[4]

Soluble in alcohol, ether,
acetone, benzene, and

chloroform.[1]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the key physical properties

of liquid compounds like trans-1,2-dibromoethylene.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[3]

o Simple Distillation Method: This is a common method for determining the boiling point of a

liquid.[8][9]

o Approximately 5 mL of the liquid is placed in a round-bottom flask with a few boiling chips

or a magnetic stir bar.[10]
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o Adistillation apparatus is assembled, with a thermometer placed so that the top of the bulb
is level with the side arm of the distillation head.[11] This ensures the thermometer
measures the temperature of the vapor as it passes into the condenser.[11]

o The flask is heated gently.[10]

o The temperature is recorded when the liquid is boiling and a steady stream of distillate is
collected. This stable temperature is the boiling point.[9]

o The atmospheric pressure should be recorded as the boiling point varies with pressure.[8]

e Micro-Boiling Point (Thiele Tube) Method: This method is suitable for small sample volumes.
[12]

o A small amount of the liquid (a few drops) is placed in a small test tube or fusion tube.[10]

[e]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[10]

o

The assembly is attached to a thermometer and heated in a Thiele tube containing oil.[10]

[¢]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.[10]

[¢]

Heating is discontinued, and the temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.[10]

Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a crucial
indicator of purity. Since trans-1,2-dibromoethylene has a melting point of -6.5 °C, this
procedure would require a cooling apparatus.[1][4]

o Capillary Method:
o A small amount of the solidified sample is introduced into a capillary tube.[13]

o The capillary tube is placed in a melting point apparatus, which allows for controlled
heating and clear observation of the sample.[13][14]
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o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.[14]

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a transparent liquid.[13] A
pure sample will have a sharp melting range.[14]

Determination of Density

Density is the mass per unit volume of a substance.

o Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume.[15]
o The mass of the clean, dry pycnometer is determined.[16]
o The pycnometer is filled with the liquid, and its mass is measured again.[16]
o The mass of the liquid is found by subtraction.

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.[17] The temperature at which the measurement is made must be recorded.
[17]

o Hydrometer Method: A hydrometer is a calibrated instrument that measures the specific
gravity of a liquid based on buoyancy.[15]

o The liquid is placed in a graduated cylinder or a container deep enough for the hydrometer
to float freely.

o The hydrometer is gently lowered into the liquid.

o The density is read from the scale on the hydrometer stem at the point where the surface
of the liquid meets it.[15]

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when it enters a
material.
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e Abbe Refractometer Method:
o Afew drops of the liquid sample are placed on the prism of the Abbe refractometer.[18]
o The prisms are closed, and a light source is positioned to illuminate them.[18]

o While looking through the eyepiece, the handwheel is adjusted until the field of view is
divided into a light and a dark section.

o The compensator dial is adjusted to eliminate any color fringe and sharpen the dividing
line.[18]

o The handwheel is further adjusted to center the sharp line on the crosshairs.[18]

o The refractive index is then read from the instrument's scale.[18] The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is typically determined qualitatively.

A small, measured amount of the solute (trans-1,2-dibromoethylene) is added to a specific
volume of a solvent in a test tube.

e The mixture is agitated or stirred thoroughly.
o Observations are made to determine if the solute dissolves completely, partially, or not at all.

e This process is repeated with various solvents to establish a solubility profile. For
guantitative analysis, the maximum mass of solute that can be dissolved in a given volume
of solvent at a specific temperature is determined.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a liquid organic compound such as trans-1,2-dibromoethylene.
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Physical Property Determination
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Caption: Workflow for determining physical properties.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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